Cas no 1314725-13-7 (2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid)

• Product Name: 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid
• CAS No: 1314725-13-7
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5799009
• PubChem ID: 165849504
• Update Time: 2025-06-08

2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid
• EN300-1933408
• 1314725-13-7
• 2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropanoic acid

• Inchi： 1S/C11H10ClF3O2/c1-10(2,9(16)17)6-3-4-7(8(12)5-6)11(13,14)15/h3-5H,1-2H3,(H,16,17)
• InChI Key： AUXAHODNZLROFX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid

Introduction to 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid (CAS No. 1314725-13-7)

2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid, identified by its Chemical Abstracts Service Number (CAS No. 1314725-13-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising a chloro-substituted phenyl ring and a trifluoromethyl group, combined with a branched alkyl carboxylic acid moiety, presents a rich framework for synthetic exploration and biological evaluation.

The chloro and trifluoromethyl substituents in the phenyl ring are strategically positioned to influence both the electronic properties and steric environment of the molecule. The chloro group, known for its ability to enhance electrophilicity at certain positions, can participate in various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions. On the other hand, the trifluoromethyl group, renowned for its electron-withdrawing inductive effect and strong lipophilicity, can modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. These features make 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid a promising scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on leveraging structural diversity to discover innovative drugs. The presence of both chloro and trifluoromethyl groups in this compound aligns well with current trends in drug design, where such substituents are often incorporated to improve metabolic stability, binding affinity, and overall drug efficacy. For instance, trifluoromethyl groups are frequently found in approved drugs due to their ability to enhance binding interactions with biological targets and prolong drug residence time.

Moreover, the methylpropanoic acid moiety at the 2-position introduces a branched alkyl chain that can influence the solubility and bioavailability of the compound. This structural feature is particularly important in medicinal chemistry, as it allows for fine-tuning of physicochemical properties while maintaining biological activity. The combination of these structural elements makes 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid a versatile intermediate for synthesizing more complex molecules with tailored pharmacological profiles.

Recent studies have highlighted the potential of phenyl derivatives in addressing various therapeutic challenges. The specific arrangement of substituents in 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid has been investigated for its potential applications in oncology, inflammation, and infectious diseases. For example, computational modeling studies have suggested that this compound may interact with enzymes involved in cancer cell proliferation by modulating key signaling pathways. Additionally, its structural features have been explored for their ability to inhibit inflammatory cytokines, making it a candidate for developing anti-inflammatory therapies.

The synthetic accessibility of 2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid is another critical factor contributing to its significance in pharmaceutical research. The compound can be synthesized through multi-step organic transformations involving readily available starting materials. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in constructing the desired molecular framework efficiently.

In conclusion,2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropanoic acid (CAS No. 1314725-13-7) represents a compelling example of how structural complexity can be harnessed to develop novel pharmaceuticals. Its unique combination of functional groups positions it as a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry innovation in the coming years.